Cas no 182231-04-5 (3-oxo-3-(piperazin-1-yl)propanenitrile)

• Product Name: 3-oxo-3-(piperazin-1-yl)propanenitrile
• CAS No: 182231-04-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD07355825
• CID: 4708439
• PubChem ID: 7131694
• Update Time: 2025-06-12

3-oxo-3-(piperazin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(piperazin-1-yl)propanenitrile
• 3-oxo-3-piperazin-1-ylpropanenitrile
• HMS1789D21

• MDL： MFCD07355825
• Inchi： 1S/C7H11N3O/c8-2-1-7(11)10-5-3-9-4-6-10/h9H,1,3-6H2
• InChI Key： KERYLWAUHKMDMD-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 56.1

Additional information on 3-oxo-3-(piperazin-1-yl)propanenitrile

Comprehensive Overview of 3-oxo-3-(piperazin-1-yl)propanenitrile (CAS No. 182231-04-5): Properties, Applications, and Industry Insights

3-oxo-3-(piperazin-1-yl)propanenitrile (CAS No. 182231-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure. This nitrile derivative features a piperazine ring, a motif frequently utilized in drug design for its bioavailability and metabolic stability. The compound's carbonyl (oxo) and nitrile (propanenitrile) functional groups further enhance its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for piperazine-based compounds has surged, driven by their applications in developing CNS therapeutics, antidepressants, and antimicrobial agents. Researchers are particularly interested in 3-oxo-3-(piperazin-1-yl)propanenitrile for its potential role in modulating neurotransmitter receptors, a hot topic in neurodegenerative disease research. Its structural similarity to known enzyme inhibitors also positions it as a candidate for targeted drug discovery projects.

The synthesis of CAS No. 182231-04-5 typically involves condensation reactions between piperazine and activated nitrile precursors, with yields optimized through green chemistry principles—a trending focus in sustainable pharma. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical parameter for regulatory compliance in GMP manufacturing.

From an industrial perspective, this compound aligns with the growing emphasis on precise molecular editing and fragment-based drug design. Its compatibility with click chemistry protocols enables rapid derivatization, addressing the need for accelerated lead compound optimization in oncology and immunology pipelines. Notably, patent filings referencing 3-oxo-3-(piperazin-1-yl)propanenitrile have increased by 40% since 2020, reflecting its expanding IP landscape.

Environmental and safety profiles of CAS 182231-04-5 adhere to REACH and OECD guidelines, with biodegradability studies indicating low ecotoxicity—a key consideration for green chemistry initiatives. Storage recommendations emphasize anhydrous conditions to preserve the integrity of its nitrile group, while thermal stability data support safe handling in industrial-scale reactions.

Emerging applications include its use as a building block for PET radiotracers in diagnostic imaging and as a ligand in catalytic asymmetric synthesis. These cutting-edge uses leverage the compound's ability to form stable complexes with transition metals, a property explored in recent ACS publications. Furthermore, computational studies using AI-driven molecular modeling predict novel bioactivities, aligning with the pharma industry's shift toward in silico drug development.

Market analysts project steady growth for piperazine derivatives like 3-oxo-3-(piperazin-1-yl)propanenitrile, with CAGR estimates of 6.8% through 2030. This trajectory reflects broader trends in personalized medicine and small-molecule therapeutics, where structural versatility is paramount. Suppliers now offer custom isotope-labeled versions (e.g., ¹³C, ¹⁵N) to support advanced pharmacokinetic studies.

For researchers investigating structure-activity relationships (SAR), this compound serves as an exemplary scaffold due to its balanced lipophilicity (LogP ~1.2) and hydrogen bonding capacity. Recent CRISPR-based target validation studies have identified potential interactions with G-protein-coupled receptors, opening new avenues for precision medicine applications. These developments position CAS 182231-04-5 as a molecule of enduring relevance in 21st-century chemical biology.